molecular formula C15H10Cl2N2O4S B2626359 N-(2,3-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide CAS No. 454663-79-7

N-(2,3-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide

Cat. No. B2626359
CAS RN: 454663-79-7
M. Wt: 385.22
InChI Key: OYWPKNNEVMLDDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,3-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide, also known as DCTA, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of thioamides and is known to exhibit various biological activities.

Scientific Research Applications

Chemistry and Properties of Benzothiazole Derivatives

Benzothiazole derivatives, including N-(2,3-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide, exhibit a wide range of biological and electrochemical activities. These compounds are investigated for their spectroscopic properties, structural features, and magnetic behaviors. Their diverse applications are rooted in their significant therapeutic potential, including antimicrobial, analgesic, anti-inflammatory, and anticancer activities. Research has shown that benzothiazoles are integral to developing chemotherapeutic agents, highlighting their importance in medicinal chemistry (Boča, Jameson, & Linert, 2011; Kamal, Hussaini, & Mohammed, 2015; Ahmed et al., 2012).

Synthetic Organic Chemistry

In the realm of synthetic organic chemistry, N-(2,3-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide and related compounds are studied for their potential in developing N-acylation reagents with improved chemoselectivity. These studies contribute to the broader understanding of chiral axis development and the application of benzothiazole derivatives in synthesizing novel organic compounds with potential pharmacological applications (Kondo & Murakami, 2001).

Pharmacological Properties

Benzothiazole derivatives are recognized for their vast pharmacological properties, including anticancer, antibacterial, antifungal, and anti-inflammatory activities. The structural simplicity and synthetic accessibility of benzothiazoles facilitate the development of chemical libraries, serving as a foundation for discovering new chemical entities with potential market progression (Keri et al., 2015).

Advancement in Drug Discovery

Recent advancements in benzothiazole-based drug discovery emphasize their role as key scaffolds in developing new therapeutic agents. The exploration of benzothiazoles in drug discovery, particularly in anticancer research, demonstrates their potential to advance into clinical usage, underscoring the need for further characterization of their toxicity and therapeutic efficacy (Law & Yeong, 2022).

properties

IUPAC Name

N-(2,3-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H10Cl2N2O4S/c16-10-5-3-6-11(14(10)17)18-13(20)8-19-15(21)9-4-1-2-7-12(9)24(19,22)23/h1-7H,8H2,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OYWPKNNEVMLDDI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=C(C(=CC=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H10Cl2N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

385.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,3-dichlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.